Cas no 1934484-54-4 (2-(2-Fluoroethyl)thiolane-2-carbaldehyde)

2-(2-Fluoroethyl)thiolane-2-carbaldehyde is a fluorinated thiolane derivative featuring a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. The presence of the fluoroethyl moiety enhances its utility in medicinal chemistry and materials science, where fluorine incorporation can improve metabolic stability, lipophilicity, and binding affinity. The thiolane ring provides a constrained scaffold, facilitating selective modifications. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its balanced reactivity and structural features. Its well-defined chemical properties ensure reproducibility in synthetic applications, making it a reliable building block for researchers.

2-(2-Fluoroethyl)thiolane-2-carbaldehyde structure

1934484-54-4 structure

Product Name:2-(2-Fluoroethyl)thiolane-2-carbaldehyde

CAS No:1934484-54-4

MF:C₇H₁₁FOS

MW:162.225044488907

CID:5691077

PubChem ID:130744545

Update Time:2025-05-25

2-(2-Fluoroethyl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(2-Fluoroethyl)thiolane-2-carbaldehyde
- EN300-1621961
- 1934484-54-4
- Inchi： 1S/C7H11FOS/c8-4-3-7(6-9)2-1-5-10-7/h6H,1-5H2
- InChI Key： BYWIHBFNAJOCLR-UHFFFAOYSA-N
- SMILES： S1CCCC1(C=O)CCF

Computed Properties

Exact Mass: 162.05146431g/mol
Monoisotopic Mass: 162.05146431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 42.4Å²

2-(2-Fluoroethyl)thiolane-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1621961-0.05g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	0.05g	$1632.0	2023-06-04
Enamine	EN300-1621961-0.1g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	0.1g	$1711.0	2023-06-04
Enamine	EN300-1621961-0.25g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	0.25g	$1789.0	2023-06-04
Enamine	EN300-1621961-0.5g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	0.5g	$1866.0	2023-06-04
Enamine	EN300-1621961-1.0g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	1g	$1944.0	2023-06-04
Enamine	EN300-1621961-2.5g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	2.5g	$3809.0	2023-06-04
Enamine	EN300-1621961-5.0g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	5g	$5635.0	2023-06-04
Enamine	EN300-1621961-10.0g	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	10g	$8357.0	2023-06-04
Enamine	EN300-1621961-50mg	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	50mg	$1308.0	2023-09-22
Enamine	EN300-1621961-100mg	2-(2-fluoroethyl)thiolane-2-carbaldehyde	1934484-54-4	100mg	$1371.0	2023-09-22

2-(2-Fluoroethyl)thiolane-2-carbaldehyde Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 2-(2-Fluoroethyl)thiolane-2-carbaldehyde

CAS No. 1934484-54-4: 2-(2-Fluoroethyl)thiolane-2-carbaldehyde

Introduction to CAS No. 1934484-54-4: 2-(2-Fluoroethyl)thiolane-2-carbaldehyde

CAS No. 1934484-54-4, also known as 2-(2-fluoroethyl)thiolane-2-carbaldehyde, is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields. This compound belongs to the class of thiolanes, which are five-membered cyclic ethers containing sulfur atoms, and it features a fluorinated ethyl group attached to the thiolane ring, along with an aldehyde functional group at the same position. The combination of these structural elements makes this compound a promising candidate for exploring novel chemical reactions and material properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1934484-54-4, leveraging innovative methodologies such as organocatalysis and transition-metal-catalyzed reactions. These developments have not only improved the yield and purity of the compound but also opened up new avenues for its utilization in drug discovery, material science, and other specialized applications.

The molecular structure of CAS No. 193448